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Compound of Interest

Compound Name: TmPyPB

Cat. No.: B1422272 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the material safety data for

TmPyPB (1,3,5-Tri(m-pyridin-3-ylphenyl)benzene), a material primarily utilized in the field of

organic electronics. This document is intended to equip researchers, scientists, and drug

development professionals with the necessary information for safe handling, storage, and use

of this compound.

Disclaimer: It is crucial to distinguish TmPyPB (CAS No. 921205-03-0), the subject of this

guide, from a similarly abbreviated porphyrin derivative, 5,10,15,20-Tetrakis(N-methyl-4-

pyridyl)porphyrin tetrakis(p-toluenesulfonate) (CAS No. 36951-72-1), sometimes referred to as

TMPyP. The latter compound possesses a different chemical structure and distinct safety

profile, including skin and eye irritation properties. This guide pertains exclusively to TmPyPB
(CAS No. 921205-03-0).

Chemical and Physical Properties
TmPyPB is a white, crystalline powder. A summary of its key quantitative properties is

presented in Table 1 for easy reference.
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Property Value Reference

Chemical Name
1,3,5-Tri(m-pyridin-3-

ylphenyl)benzene
[1]

Synonyms
Tm3PyPB, 1,3,5-Tris(3-pyridyl-

3-phenyl)benzene
[1]

CAS Number 921205-03-0 [1]

Molecular Formula C39H27N3 [1]

Molecular Weight 537.65 g/mol [2]

Melting Point 195 - 200 °C [1]

Appearance White powder/crystals [1]

Purity >99.0% (sublimed) [2]

HOMO/LUMO
HOMO 6.75 eV, LUMO 2.75

eV
[2]

Absorption (in DCM) λmax 254 nm [2]

Fluorescence (in DCM) λem 353 nm [2]

Hazard Identification and Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS) and Regulation (EC) No. 1272/2008, TmPyPB is not classified as a hazardous

substance or mixture.[1]

GHS Classification: Not a hazardous substance or mixture.

Label Elements: The product does not require labelling in accordance with EC directives or

respective national laws.[1]

Other Hazards: This substance/mixture contains no components considered to be either

persistent, bioaccumulative and toxic (PBT), or very persistent and very bioaccumulative

(vPvB) at levels of 0.1% or higher.[1]
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Experimental Protocols for Safe Handling and
Storage
Adherence to proper laboratory protocols is essential for the safe handling of any chemical

substance. The following sections detail the recommended procedures for TmPyPB.

Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling TmPyPB to determine the appropriate

PPE. The following are general recommendations:

Eye Protection: Wear safety glasses with side-shields or chemical goggles.

Hand Protection: Use compatible chemical-resistant gloves.

Skin and Body Protection: Wear a laboratory coat.

Handling Procedures
Use in a well-ventilated area.

Avoid inhalation of dust.

Avoid contact with skin and eyes.

Wash hands thoroughly after handling.

Storage Conditions
Store in a tightly closed container.

Keep in a cool, dry, and well-ventilated place.

Protect from light.

Spill and Disposal Procedures
Spill: In case of a spill, avoid creating dust. Sweep up the material and place it in a suitable

container for disposal.
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Disposal: Dispose of waste in accordance with local, state, and federal regulations.

Preparation Handling

Cleanup & Storage

Assess Risk Select PPE Don PPE Weigh/Handle in Ventilated Area Perform Experiment

Clean Work Area

Dispose of Waste

Store Material Properly

Doff PPE

Click to download full resolution via product page

Caption: General workflow for the safe handling of chemical powders like TmPyPB.

First Aid Measures
After Inhalation: Move the person to fresh air.

After Skin Contact: Wash off with soap and plenty of water.

After Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

After Ingestion: Rinse mouth with water. Consult a physician.

Fire-Fighting Measures
Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Special Hazards Arising from the Substance or Mixture: Carbon oxides, nitrogen oxides

(NOx).

Advice for Firefighters: Wear self-contained breathing apparatus for firefighting if necessary.
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Toxicological Information
There is limited toxicological data available for TmPyPB. It is important to handle the material

with care, assuming unknown hazards.

Toxicological Endpoint Data Reference

Acute Toxicity No data available [1]

Skin Corrosion/Irritation No data available [1]

Serious Eye Damage/Irritation No data available [1]

Respiratory or Skin

Sensitization
No data available [1]

Germ Cell Mutagenicity No data available [1]

Carcinogenicity No data available [1]

Reproductive Toxicity No data available [1]

Specific Target Organ Toxicity

(Single Exposure)
No data available [1]

Specific Target Organ Toxicity

(Repeated Exposure)
No data available [1]

Aspiration Hazard No data available [1]

Biological Signaling Pathways
Currently, there is no available information in the scientific literature to suggest that TmPyPB
interacts with biological signaling pathways. Its primary application is in organic electronics, and

it has not been investigated for pharmaceutical or biological purposes.[2] Therefore, diagrams

of signaling pathways are not applicable to this material.
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TmPyPB (CAS 921205-03-0)

Organic Electronics (OLEDs)

Interaction with Signaling Pathways No Available Data
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Caption: Logical relationship showing the application focus of TmPyPB and the lack of data on

biological interactions.

Conclusion
TmPyPB (1,3,5-Tri(m-pyridin-3-ylphenyl)benzene) is a non-hazardous material according to

current regulations, with its primary use in the field of organic electronics. While extensive

toxicological data is not available, adherence to standard laboratory safety protocols, including

the use of appropriate personal protective equipment and proper handling and storage

procedures, is essential. There is no evidence to suggest that TmPyPB interacts with biological

signaling pathways. Researchers should always consult the most up-to-date Safety Data Sheet

(SDS) from their supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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